Cas no 2137451-24-0 (5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid)

5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid is a protected piperidine derivative featuring both a Boc (tert-butoxycarbonyl) group and a carboxylic acid functionality. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making the compound valuable in peptide synthesis and medicinal chemistry applications. The presence of the carboxylic acid moiety allows for further functionalization, such as amide bond formation or esterification. Its rigid piperidine backbone contributes to conformational control, which is advantageous in designing bioactive molecules. This intermediate is particularly useful in the synthesis of pharmacophores and complex heterocycles, offering versatility in organic and pharmaceutical research.
5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid structure
2137451-24-0 structure
Product Name:5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid
CAS No:2137451-24-0
MF:C16H28N2O4
MW:312.404524803162
CID:6405860
PubChem ID:165455277
Update Time:2025-10-28

5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid
    • EN300-722196
    • 2137451-24-0
    • 5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid
    • Inchi: 1S/C16H28N2O4/c1-16(2,3)22-15(21)18-8-6-11(7-9-18)12-4-5-13(14(19)20)17-10-12/h11-13,17H,4-10H2,1-3H3,(H,19,20)
    • InChI Key: ZOWOTKXOJMVDGE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CC1)C1CNC(C(=O)O)CC1)=O

Computed Properties

  • Exact Mass: 312.20490738g/mol
  • Monoisotopic Mass: 312.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 78.9Ų

5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-722196-1.0g
5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid
2137451-24-0
1g
$0.0 2023-06-06

Additional information on 5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid

5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid: A Comprehensive Overview

5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid, identified by the CAS number 2137451-24-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which have been extensively studied due to their unique structural properties and bioactive profiles. The molecule features a piperidine ring system with a substituted carboxylic acid group and a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in synthetic chemistry.

The synthesis of 5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid typically involves multi-step reactions, including ring formation, functional group transformations, and protection/deprotection strategies. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have employed transition metal catalysts to facilitate key steps such as C-N bond formation and stereocontrol, significantly improving the overall yield and purity of the product.

In terms of pharmacological applications, this compound has shown promise in preliminary studies as a potential modulator of ion channels and G-protein coupled receptors (GPCRs). Its structural features, particularly the flexible piperidine backbone and the electron-donating Boc group, contribute to its ability to interact with these targets. Recent research has highlighted its potential as a lead compound in the development of novel therapeutic agents for neurological disorders, such as epilepsy and chronic pain. However, further in vivo studies are required to fully elucidate its pharmacokinetic profile and efficacy.

The chemical stability of 5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid under various conditions has also been a topic of interest. Studies have demonstrated that the Boc group provides excellent protection against acidic conditions during synthetic procedures, ensuring the integrity of the molecule throughout the reaction sequence. Additionally, the compound exhibits moderate thermal stability, making it suitable for storage under controlled conditions.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure of this compound. These methods provide detailed insights into its molecular architecture, aiding in both quality control and further structural modifications. Recent innovations in computational chemistry have also allowed for virtual screening and molecular docking studies, which are increasingly being utilized to predict the binding affinities of this compound to various biological targets.

In conclusion, 5-{1-[(Tert-butoxy)carbonyl]piperidin-4-yl}piperidine-2-carboxylic acid represents a valuable addition to the arsenal of advanced chemical intermediates with diverse applications. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a promising candidate for further exploration in both academic research and industrial settings. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly significant role in the development of innovative chemical entities.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent